Cas no 62417-26-9 (Butanoic acid, 4-oxo-4-(tetradecylamino)-, methyl ester)

• Product Name: Butanoic acid, 4-oxo-4-(tetradecylamino)-, methyl ester
• CAS No: 62417-26-9
• MF: C₁₉H₃₇NO₃
• MW: 327.501986265183
• CID: 445590
• PubChem ID: 71386644
• Update Time: 2025-04-19

Butanoic acid, 4-oxo-4-(tetradecylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-oxo-4-(tetradecylamino)-, methyl ester
• methyl 4-oxo-4-(tetradecylamino)butanoate
• 62417-26-9
• DTXSID50808811
• methyl N-tetradecylsuccinamate

• Inchi： 1S/C19H37NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-20-18(21)15-16-19(22)23-2/h3-17H2,1-2H3,(H,20,21)
• InChI Key： DYZNCXRWTDSROX-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OC)NCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 327.27751
• Monoisotopic Mass: 327.27734404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4